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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Carbon-
15 (¹⁵C), focusing on its ground and excited states. The information presented is compiled from

a range of experimental and theoretical studies, intended to serve as a valuable resource for

researchers in nuclear physics and related fields.

Ground State Properties of Carbon-15
Carbon-15 is an unstable, neutron-rich isotope of carbon with 6 protons and 9 neutrons.[1] It is

not a naturally occurring isotope and has no natural abundance.[1] Its ground state is

characterized by a spin-parity of 1/2+.[2][3] The half-life of ¹⁵C is approximately 2.449 seconds.

[1][2][3] It undergoes 100% β⁻ decay to the stable isotope Nitrogen-15 (¹⁵N).[3][4]

The following table summarizes the key properties of the Carbon-15 ground state.
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Property Value

Spin-Parity (J^π) 1/2+

Half-Life (T₁/₂) 2.449(5) s

Decay Mode 100% β⁻

Decay Energy (Q) 9.7717(8) MeV

Mass Excess 9.873144 MeV

Binding Energy 7.100169 MeV

Magnetic Dipole Moment (μ) +1.720(9) μN or 1.32 μ

Excited States of Carbon-15
The excited states of Carbon-15 have been investigated through various nuclear reactions.

The known energy levels, their corresponding spin-parity assignments, and in some cases,

their level widths, are crucial for understanding the nuclear structure of this isotope.

The table below presents a compilation of the observed excited states of ¹⁵C.
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Excitation Energy
(Eₓ) (MeV)

Spin-Parity (J^π)
Level Width (Γ)
(keV)

Spectroscopic
Factor (C²S)

0.740 5/2+

2.76(31)

3.103 1/2⁻ 41(5)

4.220 5/2⁻ 64(13)

4.657 3/2⁻ 62(13)

5.41(32)

5.866 (1/2⁻) 165(35)

6.426 (1/2⁻) 150(40)

6.77

7.30

8.50

Note: Some spin-parity assignments are tentative and denoted by parentheses.

Experimental Methodologies
The properties of Carbon-15 have been elucidated through a variety of sophisticated

experimental techniques. These methods are essential for producing, isolating, and studying

this short-lived radioactive nucleus.

Production of Carbon-15
Carbon-15 is produced artificially in nuclear reactions. Two common production methods are:

Deuteron-induced reaction on Carbon-14: In this method, a target enriched with ¹⁴C is

bombarded with deuterons. The ¹⁴C(d,p)¹⁵C reaction results in the formation of ¹⁵C.[3]

Neutron-induced reaction on Oxygen-18: Another approach involves the ¹⁸O(n,α)¹⁵C

reaction.[3]
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Beta-Delayed Neutron Spectroscopy of ¹⁵B
A significant amount of information on the excited states of ¹⁵C has been obtained by studying

the beta decay of Boron-15 (¹⁵B). In this process, ¹⁵B undergoes β⁻ decay to excited states in

¹⁵C, which are above the neutron separation energy. These states then promptly emit a

neutron.

Experimental Protocol:

Production of Spin-Polarized ¹⁵B: A polarized ¹⁵B beam is produced, for example, through the

fragmentation of a primary beam or a specific nuclear reaction, and selected using a

fragment separator.

Beta Decay Asymmetry Measurement: The polarized ¹⁵B ions are implanted into a stopper.

The subsequent β-decay exhibits an asymmetry in the emission direction of the beta

particles with respect to the polarization axis. This asymmetry is measured using detectors

placed at different angles.

Neutron Detection: The delayed neutrons emitted from the excited ¹⁵C nucleus are detected

in coincidence with the beta particles. The neutron energy is often determined using the

time-of-flight (TOF) technique.

Data Analysis: By analyzing the correlation between the beta asymmetry and the energy of

the delayed neutrons, the spin and parity of the excited states in ¹⁵C can be determined.

Neutron-Removal Reaction: ¹⁶C(d,t)¹⁵C
The structure of ¹⁵C has been effectively probed using the one-neutron pickup reaction

¹⁶C(d,t)¹⁵C. This reaction provides information on the single-particle nature of the nuclear

states.

Experimental Protocol:

Production of ¹⁶C Beam: A radioactive beam of ¹⁶C is produced, typically through projectile

fragmentation.

Target Interaction: The ¹⁶C beam impinges on a deuteron target (e.g., a deuterated

polyethylene foil).
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Detection of Reaction Products: The outgoing tritons (t) are detected and their energy and

angle are measured. This allows for the reconstruction of the excitation energy spectrum of

the residual ¹⁵C nucleus.

Spectroscopic Factor Extraction: The differential cross-sections of the reaction are measured

and compared with theoretical calculations (e.g., using the Distorted Wave Born

Approximation - DWBA). This comparison allows for the extraction of spectroscopic factors,

which quantify the single-particle character of the populated states.

Charge-Exchange Reaction: ¹⁵N(⁷Li,⁷Be)¹⁵C
The ¹⁵N(⁷Li,⁷Be)¹⁵C charge-exchange reaction has also been utilized to populate excited states

in ¹⁵C.

Experimental Protocol:

⁷Li Beam: A stable beam of ⁷Li is accelerated to a specific energy (e.g., 55 MeV).

¹⁵N Target: The beam is directed onto a target containing ¹⁵N.

Detection of ⁷Be: The outgoing ⁷Be ions are detected at forward angles, and their energy is

measured. The identification of ⁷Be in both its ground and first excited state can provide

additional information.

Excitation Energy Spectrum: The energy of the detected ⁷Be ions is used to determine the

excitation energy of the residual ¹⁵C nucleus.

Visualizations
The following diagrams illustrate key aspects of the nuclear structure and study of Carbon-15.

Carbon-15 Nitrogen-15

¹⁵C (g.s.)
J^π = 1/2+

T₁/₂ = 2.449 s

¹⁵N (stable)
J^π = 1/2-

β⁻ (100%)
Q = 9.772 MeV
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Caption: Decay scheme of Carbon-15 to Nitrogen-15.
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Caption: Workflow for a ¹⁶C(d,t)¹⁵C experiment.
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Caption: Shell model of Carbon-15's ground state.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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